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Compound of Interest

Compound Name: 1,1-Diethylcyclopropane

Cat. No.: B092845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical constants of

1,1-diethylcyclopropane. It is intended to serve as a valuable resource for researchers,

scientists, and professionals in the field of drug development and organic synthesis. This

document presents a compilation of physical data, outlines representative experimental

protocols for their determination, and includes a schematic for a common synthetic pathway.

Physical and Chemical Properties
1,1-diethylcyclopropane is a cycloalkane with the molecular formula C₇H₁₄. Its structure

consists of a three-membered cyclopropane ring with two ethyl groups attached to the same

carbon atom.

Tabulated Physical Constants
The following table summarizes the key physical constants for 1,1-diethylcyclopropane that

have been reported in the scientific literature.
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Physical Constant Value Reference(s)

Molecular Formula C₇H₁₄ [1][2][3]

Molecular Weight 98.19 g/mol [2][3]

Boiling Point 87.9 °C at 760 mmHg [1]

Density 0.774 g/cm³ [1]

Refractive Index (n_D²⁰) 1.3915 (estimate) [1]

Melting Point -105.9 °C [1]

Vapor Pressure 70.4 mmHg at 25 °C [1]

LogP (Octanol/Water Partition

Coefficient)
2.58660 [1]

CAS Number 1003-19-6 [1][2][3]

Experimental Protocols for Determination of
Physical Constants
While the specific experimental details for the determination of the physical constants of 1,1-
diethylcyclopropane are not readily available in the accessed literature, this section outlines

standard and widely accepted methodologies for measuring these properties for liquid organic

compounds.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] A common and efficient method for determining the boiling point of a small liquid

sample is the Thiele tube method.[5]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or

thread, heating source (Bunsen burner), and heat-transfer fluid (e.g., mineral oil).[4][5]

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in a small test tube.[6]
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A capillary tube, sealed at one end, is placed open-end down into the test tube containing

the liquid.[4]

The test tube is attached to a thermometer using a rubber band or thread.[4]

The assembly is placed in a Thiele tube containing a heat-transfer fluid, ensuring the

sample is immersed.[5]

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.[4]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.[5]

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[5]

The density of a substance is its mass per unit volume. For liquids, this can be determined with

high accuracy using a pycnometer or more simply with a graduated cylinder and a balance.[2]

[7]

Apparatus: A pycnometer (for high accuracy) or a graduated cylinder and an electronic

balance.[2]

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is recorded.[7]

A known volume of the liquid is added to the graduated cylinder. The volume is read from

the bottom of the meniscus.[2]

The mass of the graduated cylinder containing the liquid is then measured.[7]

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume.[2]
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The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a characteristic property and is often used for identification and purity

assessment. The Abbe refractometer is a common instrument for this measurement.

Apparatus: Abbe refractometer, light source (often built-in), and a temperature-controlled

water bath.

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index

(e.g., distilled water).

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed and the light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale. The temperature should be

recorded as the refractive index is temperature-dependent.

Synthesis of 1,1-diethylcyclopropane: A
Representative Workflow
While several methods exist for the synthesis of cyclopropanes, a common approach for

preparing 1,1-disubstituted cyclopropanes is through a modification of the Simmons-Smith

reaction or by the reaction of a gem-dihaloalkane with an organometallic reagent. A generalized

workflow for a potential synthesis of 1,1-diethylcyclopropane is presented below.
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Starting Materials

Step 1: Wolff-Kishner Reduction

Intermediate Step 2: Cyclopropanation

Final Product

3-Pentanone

Reaction Vessel

Hydrazine Base (e.g., KOH)

Pentane

Formation of Hydrazone
and subsequent reduction

Reaction Vessel

1,1-diethylcyclopropane

Simmons-Smith Reaction

Diiodomethane Zinc-Copper Couple

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1,1-diethylcyclopropane.

This conceptual workflow illustrates a two-step process. First, 3-pentanone is reduced to

pentane via a Wolff-Kishner reduction. Subsequently, a Simmons-Smith or similar

cyclopropanation reaction using diiodomethane and a zinc-copper couple would be employed

to form the cyclopropane ring. It is important to note that direct cyclopropanation of a ketone to

form a spiro-oxirane followed by rearrangement could also be a viable, though more complex,
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route. The choice of synthetic route would depend on the desired yield, stereochemistry, and

available starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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